Cas no 166187-02-6 (2-Pyrrolidinecarboxamide,4-hydroxy-, (2R,4S)-)

166187-02-6 structure
Product name:2-Pyrrolidinecarboxamide,4-hydroxy-, (2R,4S)-
2-Pyrrolidinecarboxamide,4-hydroxy-, (2R,4S)- Chemical and Physical Properties
Names and Identifiers
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- 2-Pyrrolidinecarboxamide,4-hydroxy-, (2R,4S)-
- 3-Hydroxypyrrolidine-1-carboxamide
- 2-Pyrrolidinecarboxamide,4-hydroxy-,(2R-trans)-(9CI)
- (2R,4S)-4-hydroxypyrrolidine-2-carboxamide
- SCHEMBL2645580
- 166187-02-6
-
- Inchi: InChI=1S/C5H10N2O2/c6-5(9)4-1-3(8)2-7-4/h3-4,7-8H,1-2H2,(H2,6,9)
- InChI Key: OJSXAYGYRGXDSQ-UHFFFAOYSA-N
- SMILES: NC(C1NCC(O)C1)=O
Computed Properties
- Exact Mass: 130.0743
- Monoisotopic Mass: 130.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.4Ų
- XLogP3: -1.7
Experimental Properties
- PSA: 75.35
2-Pyrrolidinecarboxamide,4-hydroxy-, (2R,4S)- Related Literature
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Eisuke Ohta,Hiroki Higuchi,Hidetoshi Kawai,Kenshu Fujiwara,Takanori Suzuki Org. Biomol. Chem., 2005,3, 3024-3031
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Mrinmoy Maiti,Shin A Yoon,Yujin Cha,K. K. Athul,Sankarprasad Bhuniya,Min Hee Lee Chem. Commun., 2021,57, 9614-9617
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Oliver Kreye,Michael A. R. Meier RSC Adv., 2015,5, 53155-53160
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Junping Hu,Yingchun Cheng,Hui Ying Yang,Yugui Yao,Shengyuan A. Yang Nanoscale, 2016,8, 15340-15347
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5. Calixarene-facilitated transfer of alkali metal ions across the polarised liquid–liquid interfaceJoanna Wickens,Robert A. W. Dryfe,Francis S. Mair,Robin G. Pritchard,Roy Hayes,Damien W. M. Arrigan New J. Chem., 2000,24, 149-154
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